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Compound of Interest

Compound Name: Ethyl octanoate-d15

Cat. No.: B569263

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential, step-by-step procedures for the safe disposal of ethyl
octanoate-d15 (CAS: 1219798-38-5), a deuterated form of ethyl octanoate. Adherence to
these guidelines is critical for minimizing environmental impact and protecting laboratory
personnel.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle ethyl octanoate-d15 with
appropriate safety measures. This compound is a combustible liquid and can cause skin and
eye irritation.[1] Always operate in a well-ventilated area, preferably within a chemical fume
hood, to minimize the risk of inhalation.

Personal Protective Equipment (PPE) is mandatory:
o Eye Protection: Wear safety goggles or a face shield.[1]
e Hand Protection: Use chemical-resistant gloves.[1]

o Body Protection: A laboratory coat or impervious clothing is required.[1]

Quantitative Data for Safe Handling
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The following table summarizes key quantitative data for ethyl octanoate-d15, critical for its
safe handling and disposal.

Property Value Source
CAS Number 1219798-38-5 [1]
Molecular Formula C10H5D1502

Physical State Liquid

Flash Point 75 °C (167 °F)

Boiling Point 206 - 208 °C (403 - 406 °F)

Density 0.867 g/cm?3

Water Solubility 0.07 g/L

Step-by-Step Disposal Protocol

The primary method for the disposal of ethyl octanoate-d15 is through a licensed professional
waste disposal service. Do not discharge this chemical into drains or the environment.

Experimental Protocol for Waste Collection and Disposal:

e Segregation: Collect waste ethyl octanoate-d15 and any materials contaminated with it
(e.g., pipette tips, absorbent materials) in a designated, leak-proof, and clearly labeled waste
container. Ensure the container is compatible with organic compounds.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Ethyl octanoate-d15," its CAS number (1219798-38-5), and an
indication of the approximate volume.

» Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure waste accumulation area, away from sources of ignition.

» Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
professional waste disposal service. Provide the service with a complete list of the waste
contents.
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In the event of a spill, absorb the material with an inert substance like vermiculite or sand. The
contaminated absorbent material should then be collected into a sealed container and

disposed of as hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ethyl octanoate-d15.
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Disposal of Ethyl Octanoate-d15
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Caption: Workflow for the safe disposal of ethyl octanoate-d15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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